Cas no 2228766-15-0 (1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228766-15-0
• MF: C₁₂H₁₀F₄O₃
• MW: 278.199617862701
• CID: 6129297
• PubChem ID: 165839268
• Update Time: 2025-06-15

1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid
• 1-[3-fluoro-4-(trifluoromethyl)phenyl]-3-hydroxycyclobutane-1-carboxylic acid
• 2228766-15-0
• EN300-1940396

• Inchi： 1S/C12H10F4O3/c13-9-3-6(1-2-8(9)12(14,15)16)11(10(18)19)4-7(17)5-11/h1-3,7,17H,4-5H2,(H,18,19)
• InChI Key： LOKGFNWSUUYMCR-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 278.05660683g/mol
• Monoisotopic Mass: 278.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228766-15-0)

The compound 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228766-15-0) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid is its ability to enhance the metabolic stability and bioavailability of therapeutic compounds. The presence of the hydroxycyclobutane moiety and the carboxylic acid group makes it a versatile intermediate for synthetic chemistry. Recent studies have highlighted its potential in addressing challenges related to drug resistance and selective targeting, which are critical concerns in modern medicine.

In the context of green chemistry and sustainable synthesis, CAS No. 2228766-15-0 has been investigated for its compatibility with eco-friendly reaction conditions. The incorporation of fluorine atoms into organic molecules is a hot topic, as it often improves their physicochemical properties without compromising environmental safety. This aligns with the current trend of developing fluorine-containing pharmaceuticals that meet regulatory standards while minimizing ecological impact.

Another area where 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid shows promise is in the field of precision agriculture. Its structural attributes make it a candidate for designing novel agrochemicals with improved efficacy and reduced toxicity. As the demand for sustainable crop protection solutions rises, this compound could play a pivotal role in developing next-generation herbicides and fungicides.

The synthesis and characterization of CAS No. 2228766-15-0 have been documented in several peer-reviewed journals, underscoring its reproducibility and scalability. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm its purity and structural integrity. These findings are crucial for researchers seeking reliable data on this compound for their projects.

From a commercial perspective, 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its pricing and availability are often discussed in forums dedicated to chemical sourcing and bulk procurement, reflecting its relevance in the market. Companies are also exploring its potential for patentable derivatives, further driving its demand.

In summary, 1-3-fluoro-4-(trifluoromethyl)phenyl-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228766-15-0) represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, highlight its versatility. As research continues to uncover new possibilities, this compound is poised to remain a focal point in innovative chemical development.